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Compound of Interest

Compound Name: LY3007113

Cat. No.: B1574368

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Proper
Handling and Disposal of the p38 MAPK Inhibitor, LY3007113.

This document provides crucial safety and logistical information for the proper disposal of the
investigational compound LY3007113. Adherence to these procedures is vital for ensuring
laboratory safety and environmental protection. As LY3007113 is a potent, research-grade

kinase inhibitor, it requires special handling and disposal considerations in line with guidelines
for cytotoxic or potent compounds.

Waste Categorization and Handling

All materials contaminated with LY3007113 should be treated as hazardous chemical waste.

This includes, but is not limited to:

Unused or expired LY3007113: Pure compound, stock solutions, and diluted solutions.

Contaminated Labware: Pipette tips, vials, tubes, flasks, and any other disposable
equipment that has come into direct contact with the compound.

Personal Protective Equipment (PPE): Gloves, lab coats, and any other protective gear worn
during handling.

Spill Cleanup Materials: Absorbent pads, wipes, and any other materials used to clean a spill
of LY3007113.
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Personal Protective Equipment (PPE) During
Disposal

When handling LY3007113 waste, appropriate PPE is mandatory to prevent exposure.

PPE Item Specification

Chemical-resistant gloves (e.qg., nitrile) should
Gloves
be worn.

) Safety glasses with side shields or goggles are
Eye Protection _
required.

A dedicated lab coat, preferably disposable,

Lab Coat

should be worn.

For handling powders or creating aerosols, a
Respiratory Protection properly fitted respirator (e.g., N95 or higher) is

advised.

Step-by-Step Disposal Protocol

Segregation: At the point of generation, immediately segregate all LY3007113 waste into a
designated, clearly labeled, leak-proof hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Waste," the name of the
chemical (LY3007113), and the primary hazard (e.g., "Toxic," "Potent Compound").

Accumulation: Store the sealed waste container in a designated, secure area away from
general lab traffic. Ensure the storage area is well-ventilated.

Institutional Procedures: Follow your institution's specific guidelines for hazardous waste
pickup and disposal. Contact your Environmental Health and Safety (EHS) department for
scheduling and any additional requirements.

Documentation: Maintain accurate records of the waste generated, including the quantity
and date of disposal.
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Accidental Release Measures

In the event of a spill, take the following immediate actions:
o Evacuate: Alert others in the immediate area and evacuate if necessary.
» Ventilate: Ensure the area is well-ventilated.

o Contain: If safe to do so, prevent the spread of the spill using appropriate absorbent
materials.

» Clean: Wearing appropriate PPE, carefully clean the spill. For powdered compound, gently
sweep or use a HEPA-filtered vacuum. For solutions, use absorbent pads.

o Decontaminate: Decontaminate the spill area according to your laboratory's standard
operating procedures for potent compounds.

» Dispose: All cleanup materials must be disposed of as hazardous waste.

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of LY3007113 waste.

Disclaimer: This information is intended as a general guide. Researchers must consult their
institution's specific safety and disposal protocols and the relevant Safety Data Sheets (SDS)
for any chemicals used. In the absence of a specific SDS for LY3007113, it is prudent to handle
it as a potent compound with potential health hazards.

» To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of
LY3007113]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1574368#ly3007113-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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